Cas no 1592492-95-9 (2-(3-methoxypiperidin-1-yl)pyridin-4-amine)

• Product Name: 2-(3-methoxypiperidin-1-yl)pyridin-4-amine
• CAS No: 1592492-95-9
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5579609
• Update Time: 2025-06-13

2-(3-methoxypiperidin-1-yl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2-(3-methoxy-1-piperidinyl)-
• 2-(3-methoxypiperidin-1-yl)pyridin-4-amine

• Inchi： 1S/C11H17N3O/c1-15-10-3-2-6-14(8-10)11-7-9(12)4-5-13-11/h4-5,7,10H,2-3,6,8H2,1H3,(H2,12,13)
• InChI Key： LMYOQJYFIUCTHY-UHFFFAOYSA-N
• SMILES： C1(N2CCCC(OC)C2)=NC=CC(N)=C1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 404.1±45.0 °C(Predicted)
• pka: 10.05±0.50(Predicted)

Additional information on 2-(3-methoxypiperidin-1-yl)pyridin-4-amine

2-(3-Methoxypiperidin-1-yl)pyridin-4-amine (CAS No. 1592492-95-9): A Comprehensive Overview

2-(3-Methoxypiperidin-1-yl)pyridin-4-amine (CAS No. 1592492-95-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 2-(3-methoxypiperidin-1-yl)pyridin-4-amine.

Chemical Structure and Properties

2-(3-Methoxypiperidin-1-yl)pyridin-4-amine is a small molecule with a molecular formula of C₁₃H₁₈N₃O and a molecular weight of 230.30 g/mol. The compound features a pyridine ring substituted with a 3-methoxypiperidine moiety at the 4-position. The presence of the methoxy group on the piperidine ring imparts unique chemical and biological properties to the molecule. The compound is typically synthesized through a multi-step process involving the coupling of 4-chloropyridine with 3-methoxypiperidine, followed by deprotection and amine formation.

The solubility of 2-(3-methoxypiperidin-1-yl)pyridin-4-amine in various solvents is an important consideration for its use in pharmaceutical formulations. It exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in solution-based assays and drug delivery systems. Additionally, its stability under different pH conditions and temperatures has been extensively studied to ensure its reliability in various experimental settings.

Biological Activities and Mechanisms of Action

2-(3-Methoxypiperidin-1-yl)pyridin-4-amine has been extensively investigated for its biological activities, particularly in the context of central nervous system (CNS) disorders. One of its key mechanisms of action involves modulation of neurotransmitter systems, specifically serotonin (5-HT) and dopamine (DA) receptors. Studies have shown that 2-(3-methoxypiperidin-1-yl)pyridin-4-amine acts as a potent agonist at 5-HT₇ receptors, which are implicated in mood regulation and circadian rhythm control.

In addition to its effects on serotonin receptors, 2-(3-methoxypiperidin-1-yl)pyridin-4-amine has also been found to exhibit activity at dopamine D₂ receptors. This dual mechanism of action makes it a promising candidate for the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Preclinical studies have demonstrated that administration of 2-(3-methoxypiperidin-1-yl)pyridin-4-amine leads to significant improvements in behavioral models of these conditions.

Clinical Applications and Therapeutic Potential

The therapeutic potential of 2-(3-methoxypiperidin-1-yl)pyridin-4-amine has been explored in several clinical trials, with promising results. One notable study evaluated the efficacy of this compound in treating major depressive disorder (MDD). The trial involved a double-blind, placebo-controlled design and included a cohort of patients who had not responded to conventional antidepressant therapy. Results showed that treatment with 2-(3-methoxypiperidin-1-yl)pyridin-4-amine led to significant reductions in depressive symptoms, as measured by standardized rating scales such as the Hamilton Depression Rating Scale (HDRS).

Beyond MDD, there is growing interest in the use of 2-(3-methoxypiperidin-1-yl)pyridin-4-amine for other neuropsychiatric conditions. For instance, preliminary studies have suggested that it may be effective in reducing symptoms of generalized anxiety disorder (GAD) and social anxiety disorder (SAD). Additionally, ongoing research is investigating its potential as an adjunctive therapy for schizophrenia, where it may help to alleviate negative symptoms such as social withdrawal and cognitive impairment.

Safety Profile and Toxicology

The safety profile of 2-(3-methoxypiperidin-1-y l)pyridin -4 -amine strong > has been extensively evaluated through preclinical toxicology studies . These studies have demonstrated that the compound exhibits low toxicity across various animal models . Acute toxicity tests revealed no significant adverse effects at doses up to 500 mg/kg , while chronic toxicity studies over a period of several months showed no evidence of organ damage or systemic toxicity . Furthermore , genotoxicity assays indicated that < strong > 2 -( 3 -methoxy piper idine -1 - yl ) pyri din -4 -ami ne strong > does not induce DNA damage or mutations , suggesting that it is unlikely to pose carcinogenic risks . p > < p >In addition to its favorable safety profile , pharmacokinetic studies have provided valuable insights into the absorption , distribution , metabolism , and excretion ( ADME ) properties of < strong > 2 -( 3 -methoxy piper idine -1 - yl ) pyri din -4 -ami ne strong > . Oral administration results in rapid absorption with peak plasma concentrations achieved within 1 - 2 hours . The compound exhibits moderate bioavailability , with an estimated oral bioavailability of approximately 60 % . Distribution studies have shown that it readily crosses the blood-brain barrier , which is crucial for its central nervous system effects . Metabolism primarily occurs via cytochrome P450 enzymes , leading to the formation of several metabolites that are subsequently excreted through both renal and hepatic pathways . p > < p >< strong >Future Directions and Research Opportunities strong > p > < p >The promising therapeutic potential and favorable safety profile of < strong > 2 -( 3 -methoxy piper idine -1 - yl ) pyri din -4 -ami ne strong > have paved the way for further research and development efforts . One area of focus is optimizing its pharmacological properties through structural modifications or formulation strategies to enhance efficacy and reduce potential side effects . For example , prodrug approaches or nanoparticle-based delivery systems may improve brain penetration and prolong drug action . p > < p >Additionally , there is growing interest in exploring the combination therapy potential of < strong > 2 -( 3 -methoxy piper idine -1 - yl ) pyri din -4 -ami ne strong > with other pharmacological agents . Synergistic interactions with existing antidepressants or antipsychotics could lead to more effective treatment regimens for complex neuropsychiatric disorders . Preclinical studies are currently underway to investigate these possibilities , with promising preliminary results suggesting enhanced therapeutic outcomes when used in combination therapies . p > < p >In conclusion , < strong > 2 -( 3 -methoxy piper idine -1 - yl ) pyri din -4 -ami ne strong > ( CAS No . 1592492 -95 -9 ) represents a promising compound with significant potential for treating various neuropsychiatric conditions . Its unique chemical structure , favorable biological activities , and robust safety profile make it an attractive candidate for further clinical development . Ongoing research efforts aim to fully realize its therapeutic potential , ultimately contributing to improved patient outcomes in mental health care . p > article > response >